N~1~-(2,6-difluorophenyl)-N~2~-(2-ethoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-ethoxyanilino]-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C22H20F2N2O4S/c1-2-30-20-14-7-6-13-19(20)26(31(28,29)16-9-4-3-5-10-16)15-21(27)25-22-17(23)11-8-12-18(22)24/h3-14H,2,15H2,1H3,(H,25,27)
• InChI Key: QSSMCWKVNCIZSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=C(C=CC=C2F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H20F2N2O4S
• Molecular Weight: 446.5 g/mol

Description

"N1-(2,6-difluorophenyl)-N2-(2-ethoxyphenyl)-N2-(phenylsulfonyl)glycinamide" represents a class of compounds with potential for varied applications in chemistry and materials science due to its unique structural features. The presence of difluorophenyl, ethoxyphenyl, and phenylsulfonyl groups attached to a glycinamide backbone suggests a complex interplay of electronic, steric, and hydrogen bonding interactions, which can influence its reactivity and physical properties.

Synthesis Analysis

The synthesis of complex molecules such as N1-(2,6-difluorophenyl)-N2-(2-ethoxyphenyl)-N2-(phenylsulfonyl)glycinamide likely involves multi-step organic reactions, including activation of functional groups, coupling reactions, and protective group strategies. Studies related to the synthesis of similar sulfonamide compounds emphasize the importance of selecting appropriate reagents and conditions to achieve high yield and selectivity. For instance, the use of S-(4-methoxyphenyl) benzenethiosulfinate (MPBT) combined with trifluoromethanesulfonic anhydride has been reported as a powerful system for activating thioglycosides in the synthesis of glycosides, highlighting the role of sulfur reagents in complex synthesis processes (Crich & Smith, 2000).